molecular formula C11H13N3O2 B14818502 2-(1H-benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide

2-(1H-benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide

Cat. No.: B14818502
M. Wt: 219.24 g/mol
InChI Key: UMMUHHVRGPTDDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1H-Benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide is a benzimidazole derivative characterized by an acetamide backbone where the nitrogen atom is substituted with methoxy (-OCH₃) and methyl (-CH₃) groups. This structure is reminiscent of Weinreb amides, which are known for their stability and utility in organic synthesis as ketone precursors .

Properties

Molecular Formula

C11H13N3O2

Molecular Weight

219.24 g/mol

IUPAC Name

2-(benzimidazol-1-yl)-N-methoxy-N-methylacetamide

InChI

InChI=1S/C11H13N3O2/c1-13(16-2)11(15)7-14-8-12-9-5-3-4-6-10(9)14/h3-6,8H,7H2,1-2H3

InChI Key

UMMUHHVRGPTDDN-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)CN1C=NC2=CC=CC=C21)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1H-benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide typically involves the reaction of benzimidazole with appropriate acylating agents. One common method involves the reaction of benzimidazole with ethyl chloroacetate to form an intermediate, which is then reacted with a suitable amine to yield the final product . The optimized reaction conditions for the first step involve a 1:1 ratio of benzimidazole and ethyl chloroacetate, while the second step requires a 1:2 ratio of the intermediate and amine .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the use of catalysts and advanced purification techniques can further improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(1H-benzo[d]imidazol-1-yl)-N-methoxy-N-methylacetamide can undergo various types of chemical reactions, including:

    Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or methyl groups can be replaced by other substituents.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide in an acidic medium or potassium permanganate in a neutral or slightly alkaline medium.

    Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

    Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

    Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

    Reduction: Reduced derivatives with hydrogen atoms replacing the original functional groups.

    Substitution: Substituted derivatives with new functional groups replacing the methoxy or methyl groups.

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural Analogues and Substitution Patterns

The compound is compared to the following benzimidazole-acetamide derivatives (Table 1):

Compound Substituents Molecular Weight Key Properties
Target Compound N-methoxy-N-methylacetamide 259.28 g/mol Potential stability akin to Weinreb amides; electronic effects from -OCH₃/-CH₃.
2-{4-[4-(1H-Benzodiazol-2-yl)phenoxymethyl]-triazol-1-yl}-N-[2-(4-bromophenyl)thiazol-5-yl]acetamide (9c) Bromophenyl-thiazole-triazolyl-phenoxymethyl 616.45 g/mol Mp: 192–194°C; antimicrobial activity; structural complexity enhances target binding.
2-(1-Benzoyl-1H-benzimidazol-2-ylthio)-N-(4-chlorophenyl)acetamide (15) Benzoyl-thioacetamide with 4-chlorophenyl 409.89 g/mol Mp: 158–160°C; IR bands at 3405 cm⁻¹ (N–H), 741 cm⁻¹ (C–Cl); antimicrobial focus.
2-(2-Phenyl-1H-benzimidazol-1-yl)-N'-(arylmethylene)acetohydrazide (1–12) Arylmethylene-acetohydrazide ~300–350 g/mol EGFR inhibition (IC₅₀: 0.8–3.2 µM); hydrazide group critical for receptor binding.
2-(1H-Benzo[d]imidazol-1-yl)-N'-(3-hydroxybenzylidene)acetohydrazide Hydroxybenzylidene-acetohydrazide 294.31 g/mol Chelating ability via N,O-bidentate groups; potential for metal-catalyzed reactions.
2.4 Physicochemical Properties
  • Melting Points : The target compound’s mp is expected to differ from analogues due to its unique substitution. For instance, 9c has a high mp (192–194°C) due to extended aromaticity , while hydrazides (e.g., ) have lower mps (~150–160°C).
  • Solubility : The N-methoxy-N-methyl group likely improves aqueous solubility compared to hydrophobic aryl-substituted analogues (e.g., 9c, 15).
2.5 Stability and Reactivity
  • The target compound’s N-methoxy-N-methyl group may confer resistance to nucleophilic attack, contrasting with thioacetamides (e.g., 15), where the C–S bond is susceptible to oxidation .
  • Acetohydrazides (e.g., ) are prone to hydrolysis under acidic/basic conditions, whereas hydroxybenzylidene derivatives () decompose in amine-rich environments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.